Cas no 100280-18-0 (Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-)
100280-18-0 structure
Product Name:Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
CAS No:100280-18-0
MF:C9H9F4NS
MW:239.233074903488
CID:1125249
Update Time:2024-07-27
Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
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- Inchi: 1S/C9H9F4NS/c1-5-4-6(14)2-3-7(5)15-9(12,13)8(10)11/h2-4,8H,14H2,1H3
- InChI Key: AKSJNMIKEQIADX-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(SC(F)(F)C(F)F)C(C)=C1
Computed Properties
- Exact Mass: 239.03927
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 248.9±40.0 °C(Predicted)
- PSA: 26.02
- pka: 3.01±0.10(Predicted)
Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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